Cas no 86521-02-0 (Pyrazine, 3-ethynyl-2,5-dimethyl- (9CI))

• Product Name: Pyrazine, 3-ethynyl-2,5-dimethyl- (9CI)
• CAS No: 86521-02-0
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1852468
• PubChem ID: 13081757
• Update Time: 2025-04-21

Pyrazine, 3-ethynyl-2,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-ethynyl-2,5-dimethyl- (9CI)
• 86521-02-0
• AKOS040821994
• 3-Ethynyl-2,5-dimethylpyrazine
• SCHEMBL14305153

• Inchi： 1S/C8H8N2/c1-4-8-7(3)9-5-6(2)10-8/h1,5H,2-3H3
• InChI Key： LTLWOMPANQWIQY-UHFFFAOYSA-N
• SMILES： N1C(C#C)=C(C)N=CC=1C

Computed Properties

• Exact Mass: 132.068748264Da
• Monoisotopic Mass: 132.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8Ų